![molecular formula C14H11NO B3166162 2-(2-Methylphenoxy)benzonitrile CAS No. 908238-55-1](/img/structure/B3166162.png)
2-(2-Methylphenoxy)benzonitrile
Overview
Description
Scientific Research Applications
Chemical Synthesis and Catalysis
- Cyanation Processes : Dong et al. (2015) described a method for synthesizing 2-(Alkylamino)benzonitriles through a rhodium-catalyzed cyanation of the aryl C-H bond, highlighting the versatility of benzonitrile derivatives in chemical synthesis (J. Dong et al., 2015).
Materials Science and Sensing Technologies
- Sensor Development : Yazıcı et al. (2015) synthesized phthalocyanines starting from N,N′-bis(salicylidene)-1,2-phenylenediamine and demonstrated their utility in detecting SO2 gas, indicating the potential of benzonitrile derivatives in developing sensitive materials for gas sensing applications (A. Yazıcı et al., 2015).
Environmental Science
- Microbial Degradation of Herbicides : A study by Holtze et al. (2008) focused on the microbial degradation of benzonitrile herbicides, such as dichlobenil and bromoxynil, in soil and subsurface environments. This research is crucial for understanding the environmental fate of these compounds (M. Holtze et al., 2008).
Pharmaceutical Research
- Synthesis of Pharmaceutical Intermediates : The synthesis of benzofuro[3,2-b]furo[2,3-d]pyridin-4(5H)-ones, derivatives of a novel heterocyclic system, was reported by Yahodkina-Yakovenko et al. (2018). These compounds, derived from benzonitrile, are relevant in pharmaceutical research (Marta S. Yahodkina-Yakovenko et al., 2018).
Corrosion Inhibition
- Anti-Corrosion Agents : Research by Boughoues et al. (2020) into the synthesis of 2-{[(3-chlorophenyl)amino]methyl}phenol and related compounds showed their efficacy as corrosion inhibitors for mild steel in HCl medium, illustrating the practical applications of benzonitrile derivatives in industrial contexts (Y. Boughoues et al., 2020).
Coordination Chemistry
- Polymer and Gel Formation : Anthony et al. (2013) investigated 2-(2′-cyanophenoxy)benzonitrile in the context of coordination polymers, demonstrating its ability to form spontaneously resolved, helical, and coordination polymer gel structures (S. P. Anthony et al., 2013).
Organic Chemistry
- Novel Organic Syntheses : A study by Jia and Wang (2016) presented a new NHC-catalyzed benzannulation protocol for assembling the benzonitrile framework, underlining the importance of benzonitrile derivatives in organic synthesis (Q. Jia & Jian Wang, 2016).
Safety and Hazards
properties
IUPAC Name |
2-(2-methylphenoxy)benzonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO/c1-11-6-2-4-8-13(11)16-14-9-5-3-7-12(14)10-15/h2-9H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBHXACVLOXBRKR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OC2=CC=CC=C2C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Methylphenoxy)benzonitrile |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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